3-(3,4-Dimethoxyphenyl)-2-methyl-6-methylaminohexane-3-carbonitrile

• CAS No.: 34245-14-2
• Product Name: 3-(3,4-Dimethoxyphenyl)-2-methyl-6-methylaminohexane-3-carbonitrile
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-5-(methylamino)-2-propan-2-ylpentanenitrile
• Standard InChI: InChI=1S/C17H26N2O2/c1-13(2)17(12-18,9-6-10-19-3)14-7-8-15(20-4)16(11-14)21-5/h7-8,11,13,19H,6,9-10H2,1-5H3
• Standard InChIKey: WLOBUUJURNEQCL-UHFFFAOYSA-N
• SMILES: CC(C)C(CCCNC)(C#N)C1=CC(=C(C=C1)OC)OC
• Canonical SMILES: CC(C)C(CCCNC)(C#N)C1=CC(=C(C=C1)OC)OC
• Description: D617 is a nitrile that is pentanenitrile substituted by a 3,4-dimethoxyphenyl group at position 2, a methylamino group at position 4 and an isopropyl group at position 2. It is a metabolite of the drug verapamil. It has a role as a marine xenobiotic metabolite and a drug metabolite. It is a dimethoxybenzene, a nitrile and a secondary amino compound.; Verapamil metabolite D-617 belongs to the class of organic compounds known as phenylbutylamines. Phenylbutylamines are compounds containing a phenylbutylamine moiety, which consists of a phenyl group substituted at the fourth carbon by an butan-1-amine. Verapamil metabolite D-617 is considered to be a practically insoluble (in water) and relatively neutral molecule. Verapamil metabolite D-617 has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood.
• Synonyms: 3,4-Dimethoxy-α-[3-(methylamino)propyl]-α-(1-methylethyl)benzeneacetonitrile;_x000B_1-Isopropyl-1-N-methylpropylamino-(3,4-dimethoxyphenyl)acetonitrile; _x000B_2-(3,4-Dimethoxyphenyl)-2-isopropyl-5-(methylamino)valeronitrile; N-Methyl-4-(3,4-dimethoxyphenyl)-4-c
• PubChem Compound: 93168
• Last Modified: Nov 11 2021